Cas no 14925-96-3 (Oxirane,2-butyl-3-methyl-)
Oxirane,2-butyl-3-methyl- structure
Product Name:Oxirane,2-butyl-3-methyl-
Oxirane,2-butyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxirane,2-butyl-3-methyl-
- (2R,3S)-2α-Methyl-3α-butyloxirane
- 2-butyl-3-methyloxirane
- Heptane, 2,3-epoxy-
- 2,3-Epoxyheptane
- 2-Methyl-3-butyloxirane
- 2β-Butyl-3β-methyloxirane
- (2S)-2β-Methyl-3β-butyloxirane
- cis-2,3-Epoxyheptane
- DTXSID80933600
- SCHEMBL51211
- (2R,3S)-2alpha-Methyl-3alpha-butyloxirane
- 14925-96-3
-
- Inchi： 1S/C7H14O/c1-3-4-5-7-6(2)8-7/h6-7H,3-5H2,1-2H3
- InChI Key： RAWZOXRFHKUFPX-UHFFFAOYSA-N
- SMILES： O1C(C)C1CCCC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 70.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5
- XLogP3: 2.1
Experimental Properties
- Density: 0.846
- Boiling Point: 131.8°Cat760mmHg
- Flash Point: 25.5°C
- Refractive Index: 1.42
- PSA: 12.53
Oxirane,2-butyl-3-methyl- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
14925-96-3 (Oxirane,2-butyl-3-methyl-) Related Products
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